Cas no 152558-63-9 (2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI))

• Product Name: 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
• CAS No: 152558-63-9
• MF: C₁₆H₂₂ClNO₂
• MW: 297.812493085861
• CID: 99198
• PubChem ID: 71308438
• Update Time: 2025-04-18

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI)
• 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol,hydrochloride
• DL-Propranolol-[4-3H] hydrochloride
• DL-[4-3H]PROPANOLOL HYDROCHLORIDE
• 152558-63-9
• Dl-propranolol-[4-3h]hydrochloride
• 1-{[(4-~3~H)Naphthalen-1-yl]oxy}-3-[(propan-2-yl)amino]propan-2-ol--hydrogen chloride (1/1)
• 1-(propan-2-ylamino)-3-(4-tritionaphthalen-1-yl)oxypropan-2-ol;hydrochloride
• DTXSID40745504

• Inchi： 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H/i7T;
• InChI Key： ZMRUPTIKESYGQW-GSAKUAQZSA-N
• SMILES： Cl.O(C1C=CC([3H])=C2C=CC=CC=12)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 297.14200
• Monoisotopic Mass: 297.1421309g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Color/Form: liquid
• PSA: 41.49000
• LogP: 3.77040
• Solubility: Not determined

2-Propanol,1-[(1-methylethyl)amino]-3-(1-naphthalenyl-4-t-oxy)-, hydrochloride, (2S)-(9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36/37/38
• Storage Condition：2-8°C